![molecular formula C16H15N3O3S2 B2419358 1-(4-(3,4-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-yl)urea CAS No. 1206998-47-1](/img/structure/B2419358.png)
1-(4-(3,4-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-yl)urea
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Description
1-(4-(3,4-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-yl)urea is a useful research compound. Its molecular formula is C16H15N3O3S2 and its molecular weight is 361.43. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Recent studies have highlighted the synthesis and evaluation of various urea and thiourea derivatives, showcasing their potential in anticancer activities. The cytotoxic effects of these derivatives were tested against different cancer cell lines, demonstrating significant antiproliferative action. For example, a series of N-3,3-diphenylpropyl-N-(p-X-benzyl)-N'-phenylureas and thioureas exhibited promising anticancer properties by inhibiting DNA topoisomerases I and II-alpha, indicating their potential as therapeutic agents in cancer treatment (Esteves-Souza et al., 2006). Additionally, novel 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives designed and synthesized for antiproliferative activity against cancer cell lines were discovered, potentially serving as BRAF inhibitors for further research in anticancer drug development (Jian Feng et al., 2020).
Antioxidant Activities
Urea, thiourea, and selenourea derivatives with thiazole moieties were synthesized and exhibited significant in vitro antioxidant activity. These compounds, particularly those with selenourea functionality, showed potent activity compared to standard antioxidants, suggesting their importance as new classes of antioxidant agents (M. V. Bhaskara Reddy et al., 2015).
Molecular Docking and Biochemical Evaluation
A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas was synthesized and assessed for antiacetylcholinesterase activity, showing high inhibitory activities. This research provides insights into the design of compounds with potential applications in treating neurodegenerative diseases (J. Vidaluc et al., 1995). Furthermore, molecular docking studies alongside experimental results identified chloro substituted derivatives as significantly effective against convulsions, highlighting the utility of these compounds in anticonvulsant research (A. Thakur et al., 2017).
Corrosion Inhibition
Thiazoles were synthesized and demonstrated as effective corrosion inhibitors for copper and mild steel in acidic environments. These findings have implications for the development of new materials with enhanced corrosion resistance, vital for industrial applications (R. Farahati et al., 2019); (B. Mistry et al., 2011).
Properties
IUPAC Name |
1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-thiophen-2-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S2/c1-21-12-6-5-10(8-13(12)22-2)11-9-24-16(17-11)19-15(20)18-14-4-3-7-23-14/h3-9H,1-2H3,(H2,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSQMMEAHTQRRJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)NC3=CC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.